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Compound of Interest

Compound Name: Fmoc-Met-Gly-OH
CAS No.: 77275-43-5
Cat. No.: B2436847

Get Quote

Executive Summary

Fmoc-Met-Gly-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-methionyl-glycine) is a
protected dipeptide building block utilized in Solid-Phase Peptide Synthesis (SPPS).[1][2] While
often categorized under generic Fmoc-amino acid safety protocols, this compound presents
specific chemical stability challenges due to the methionine (Met) thioether side chain.[1]

This guide synthesizes standard safety data (SDS) with advanced handling protocols required
to prevent methionine oxidation—a critical failure mode in drug development workflows

involving this residue.[1]

Part 1: Chemical Identity & Physical Properties

Data aggregated from verified supplier specifications (Chem-Impex, Sigma-Aldrich).[1]
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Property Specification

) N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-
Chemical Name . )
methionyl-glycine

CAS Number 77275-43-5

Molecular Formula

Molecular Weight 428.5 g/mol

Purity (HPLC)

Appearance White to off-white powder
Solubility Soluble in DMF, DMSO, NMP

) ) Not fully characterized (Decomposes >150°C
Melting Point ) ) )
typical for Fmoc-dipeptides)

Part 2: GHS Safety Data & Hazard Profile

Note: While many Fmoc-amino acids are classified as non-hazardous, they should be treated
as potential irritants.[1] The following is a derived safety profile based on functional group
analysis.

Hazard Classification (GHS)[1]
 Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Measures[1][6]

 Inhalation: Avoid dust generation.[1][3] Use a fume hood when weighing.[1][4]
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» Skin Contact: Fmoc groups can be cleaved by skin amines, potentially causing sensitization.
[1] Wear nitrile gloves (minimum 0.11 mm thickness).[1]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses.[1]

Part 3: Critical Handling & Storage (The "Why"

Behind the Protocol)
The Methionine Oxidation Challenge

The primary technical risk with Fmoc-Met-Gly-OH is the oxidation of the methionine thioether (

) to methionine sulfoxide (
).[1] This reaction is accelerated by:

o Atmospheric Oxygen: During long-term storage.[1]

» Acidic Conditions: Specifically during the TFA cleavage step in SPPS.[5]
» Light Exposure: Photo-oxidation.[1]

Storage Protocol:

o Temperature: Store at 2—8°C (Superior to RT for long-term stability).

e Atmosphere: Flush vials with Argon or Nitrogen after opening.[1]

» Desiccation: Highly hygroscopic; moisture accelerates hydrolysis of the Fmoc group.

Visualization: Methionine Oxidation Pathway

The following diagram illustrates the oxidation mechanism and the intervention points using
scavengers.
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Figure 1: Mechanism of Methionine oxidation and chemical intervention strategies.[1]

Part 4: Experimental Application (SPPS Protocol)
Coupling Protocol (Fmoc-Met-Gly-OH)

Since this is a dipeptide, coupling efficiency is generally high due to the primary amine of the
growing chain attacking the carboxyl of the glycine linker (less steric hindrance than bulky
amino acids).

Reagents:

e Activator: HBTU or HATU (0.95 eq relative to AA).[1]

o Base: DIEA (Diisopropylethylamine) (2.0 eq).[1]

e Solvent: DMF (Anhydrous).[1]

Step-by-Step Workflow:

» Resin Preparation: Swell resin (e.g., Wang or Rink Amide) in DMF for 30 mins.
» Deprotection: Remove previous Fmoc group using 20% Piperidine in DMF (

min).[1][6] Wash
with DMF.[1][6]

o Activation:

o Dissolve Fmoc-Met-Gly-OH (3.0 eq) and HBTU (2.85 eq) in minimal DMF.[1]
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o Add DIEA (6.0 eq) immediately before adding to resin.[1]

e Coupling: Shake at RT for 45—-60 minutes.

e Monitoring: Perform Kaiser Test. If blue (incomplete), recouple.[1]
Cleavage Cocktail Selection (CRITICAL)
Standard cleavage cocktails (95% TFA/2.5% TIS / 2.5%

) are insufficient for Met-containing peptides.[1] You must use a cocktail containing sulfur
scavengers to prevent tert-butyl cations (from other protecting groups) from attacking the Met
thioether.[1]

Recommended Cocktail (Reagent K or H):

e TFA: 82.5%[1]

Phenol: 5%][1]

Thioanisole: 5%][1]

Water: 5%[1]

EDT (1,2-Ethanedithiol): 2.5% (The most effective scavenger for Met).[1]

Note: EDT has a pungent stench.[1] Use strictly in a fume hood. Alternatively, use DODT (3,6-
Dioxa-1,8-octanedithiol) as a less odorous substitute.[1]

Visualization: SPPS Workflow for Met-Peptides
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Figure 2: Solid-Phase Peptide Synthesis workflow emphasizing the specific cleavage
requirement.

Part 5: Troubleshooting & Quality Control
HPLC Analysis

When analyzing the final peptide containing Fmoc-Met-Gly-OH (or the deprotected sequence),
look for a "split peak” or a peak eluting slightly earlier than the main product.[1]

e Main Peak: Target Peptide.[1]
o Earlier Peak (+16 Da): Methionine Sulfoxide [Met(O)].[1]
o Action: If Met(O) > 5%, reduce the peptide using
in TFA before final purification.
Disposal[1][6]
 Fmoc-Met-Gly-OH waste: Dispose of as solid hazardous waste.[1]

o Cleavage Waste: Due to EDT/Thioanisole, this must be segregated into Halogenated/Sulfur
waste streams, not general organic solvents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2436847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

